Cas no 1560506-93-5 ((1-methoxy-3,4-dimethylcyclohexyl)methanamine)

• Product Name: (1-methoxy-3,4-dimethylcyclohexyl)methanamine
• CAS No: 1560506-93-5
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6075283
• PubChem ID: 66073000
• Update Time: 2025-05-25

(1-methoxy-3,4-dimethylcyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-methoxy-3,4-dimethylcyclohexyl)methanamine
• Cyclohexanemethanamine, 1-methoxy-3,4-dimethyl-
• EN300-1143847
• AKOS015415742
• 1560506-93-5

• Inchi： 1S/C10H21NO/c1-8-4-5-10(7-11,12-3)6-9(8)2/h8-9H,4-7,11H2,1-3H3
• InChI Key： DZNKYMUVAAMBKC-UHFFFAOYSA-N
• SMILES： C1(OC)(CN)CCC(C)C(C)C1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.91±0.1 g/cm3(Predicted)
• Boiling Point: 222.6±13.0 °C(Predicted)
• pka: 10.27±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on (1-methoxy-3,4-dimethylcyclohexyl)methanamine

(1-Methoxy-3,4-Dimethylcyclohexyl)Methanamine: A Comprehensive Overview

(1-Methoxy-3,4-Dimethylcyclohexyl)Methanamine, identified by the CAS number 1560506-93-5, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, often referred to as cyclohexylamine derivative, has garnered attention due to its unique structural properties and potential in advanced chemical synthesis.

The molecular structure of (1-Methoxy-3,4-Dimethylcyclohexyl)Methanamine consists of a cyclohexane ring substituted with methoxy and methyl groups at specific positions. This substitution pattern not only enhances the compound's stability but also imparts unique electronic properties. Recent studies have highlighted its role in the development of novel materials, particularly in the field of polymer chemistry.

One of the most notable applications of this compound is its use as an intermediate in the synthesis of advanced polymers. Researchers have demonstrated that incorporating (1-Methoxy-3,4-Dimethylcyclohexyl)Methanamine into polymer frameworks can significantly improve mechanical properties such as tensile strength and flexibility. These findings have opened new avenues for its application in industries ranging from electronics to automotive manufacturing.

In addition to its role in polymer science, this compound has also been explored for its potential in drug discovery. The methoxy group attached to the cyclohexane ring contributes to its ability to form hydrogen bonds, a property that is highly desirable in medicinal chemistry. Recent studies have investigated its use as a building block for bioactive molecules, particularly in the development of new antibiotics and anti-inflammatory agents.

The synthesis of (1-Methoxy-3,4-Dimethylcyclohexyl)Methanamine involves a multi-step process that typically begins with the preparation of the cyclohexane derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. These improvements have not only reduced production costs but also minimized the environmental footprint associated with its manufacture.

From a sustainability perspective, the compound's ability to participate in green chemical processes has made it an attractive option for eco-friendly chemical manufacturing. Its use in renewable energy technologies, such as battery components and solar cell materials, is currently being explored by researchers worldwide.

In conclusion, (1-Methoxy-3,4-Dimethylcyclohexyl)Methanamine stands out as a promising compound with diverse applications across multiple disciplines. Its unique chemical properties and versatility make it an essential component in modern chemical research and industrial processes.